Cas no 2229557-93-9 (5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine)
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine
- 2229557-93-9
- EN300-1980555
-
- Inchi: 1S/C9H5ClF2N2O/c10-7-5(11)2-1-4(8(7)12)9-6(13)3-14-15-9/h1-3H,13H2
- InChI Key: ARCGIBDAZJIBOB-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1F)C1=C(C=NO1)N)F
Computed Properties
- Exact Mass: 230.0058468g/mol
- Monoisotopic Mass: 230.0058468g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52Ų
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1980555-0.05g |
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine |
2229557-93-9 | 0.05g |
$1188.0 | 2023-09-16 | ||
| Enamine | EN300-1980555-0.1g |
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine |
2229557-93-9 | 0.1g |
$1244.0 | 2023-09-16 | ||
| Enamine | EN300-1980555-0.25g |
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine |
2229557-93-9 | 0.25g |
$1300.0 | 2023-09-16 | ||
| Enamine | EN300-1980555-0.5g |
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine |
2229557-93-9 | 0.5g |
$1357.0 | 2023-09-16 | ||
| Enamine | EN300-1980555-1.0g |
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine |
2229557-93-9 | 1g |
$1414.0 | 2023-05-25 | ||
| Enamine | EN300-1980555-2.5g |
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine |
2229557-93-9 | 2.5g |
$2771.0 | 2023-09-16 | ||
| Enamine | EN300-1980555-5.0g |
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine |
2229557-93-9 | 5g |
$4102.0 | 2023-05-25 | ||
| Enamine | EN300-1980555-10.0g |
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine |
2229557-93-9 | 10g |
$6082.0 | 2023-05-25 | ||
| Enamine | EN300-1980555-1g |
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine |
2229557-93-9 | 1g |
$1414.0 | 2023-09-16 | ||
| Enamine | EN300-1980555-5g |
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine |
2229557-93-9 | 5g |
$4102.0 | 2023-09-16 |
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine
Introduction to 5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine (CAS No. 2229557-93-9)
5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229557-93-9, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a 5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine moiety, which is pivotal in determining its chemical reactivity and biological activity.
The 5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine core structure is derived from oxazole, a heterocyclic compound known for its versatility in medicinal chemistry. The presence of chlorine and fluorine substituents on the aromatic ring enhances the compound's electronic properties, making it a valuable scaffold for further derivatization. This structural feature allows for diverse interactions with biological targets, thereby expanding its pharmacological potential.
In recent years, there has been a growing interest in exploring the pharmacological properties of oxazole derivatives. The 5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine has been studied for its potential role in modulating various biological pathways. One of the most promising areas of research involves its application in anticancer therapy. Studies have demonstrated that oxazole derivatives can exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. The specific arrangement of atoms in the 5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine molecule allows it to interact with these targets effectively.
Moreover, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for treating neurological disorders. Research indicates that modifications to the oxazole ring can enhance neuroprotective properties, making it a potential therapeutic option for conditions such as Alzheimer's disease and Parkinson's disease. The fluorine atoms in the aromatic ring contribute to the compound's stability and bioavailability, which are critical factors in drug development.
The synthesis of 5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the chloro and fluoro substituents efficiently. These methods not only improve the synthetic route but also ensure high regioselectivity and stereoselectivity.
In addition to its pharmaceutical applications, the 5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine has shown promise in material science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. The compound's ability to absorb and emit light across specific wavelengths has been explored in the development of novel sensors and photodetectors.
The regulatory landscape for compounds like 5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. Furthermore, rigorous testing is conducted to assess toxicity and efficacy before clinical trials can commence. This rigorous approach ensures that only safe and effective drugs reach patients.
The future prospects for 5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine are vast. Ongoing research aims to uncover new therapeutic applications and optimize synthetic methodologies. Collaborative efforts between academia and industry are essential in driving innovation in this field. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, researchers can accelerate the discovery of novel derivatives with enhanced pharmacological properties.
In conclusion, 5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine (CAS No.2229557-93-9), with its unique structural features and versatile applications, represents a cornerstone in modern pharmaceutical research.
2229557-93-9 (5-(3-chloro-2,4-difluorophenyl)-1,2-oxazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)